Cas no 1795480-72-6 (4-methoxy-1-methyl-6-oxo-N-[(5-thiophen-3-ylpyridin-3-yl)methyl]pyridine-3-carboxamide)

• Product Name: 4-methoxy-1-methyl-6-oxo-N-[(5-thiophen-3-ylpyridin-3-yl)methyl]pyridine-3-carboxamide
• CAS No: 1795480-72-6
• MF: C₁₈H₁₇N₃O₃S
• MW: 355.410882711411
• CID: 5368752
• Update Time: 2025-06-08

4-methoxy-1-methyl-6-oxo-N-[(5-thiophen-3-ylpyridin-3-yl)methyl]pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-1-methyl-6-oxo-N-[(5-thiophen-3-ylpyridin-3-yl)methyl]pyridine-3-carboxamide

• Inchi： 1S/C18H17N3O3S/c1-21-10-15(16(24-2)6-17(21)22)18(23)20-8-12-5-14(9-19-7-12)13-3-4-25-11-13/h3-7,9-11H,8H2,1-2H3,(H,20,23)
• InChI Key： YBGQQHKRMULFOK-UHFFFAOYSA-N
• SMILES： C1N(C)C(=O)C=C(OC)C=1C(NCC1=CC(C2C=CSC=2)=CN=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 4-methoxy-1-methyl-6-oxo-N-[(5-thiophen-3-ylpyridin-3-yl)methyl]pyridine-3-carboxamide

Introduction to 4-methoxy-1-methyl-6-oxo-N-[(5-thiophen-3-ylpyridin-3-yl)methyl]pyridine-3-carboxamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 1795480-72-6, identified as 4-methoxy-1-methyl-6-oxo-N-[(5-thiophen-3-ylpyridin-3-yl)methyl]pyridine-3-carboxamide, represents a fascinating molecule in the realm of chemical biology. This compound, characterized by its intricate structural framework, has garnered attention due to its potential applications in pharmaceutical research and drug development. The presence of multiple heterocyclic moieties, including a pyridine ring substituted with a thiophene group, suggests a high degree of molecular complexity that may contribute to unique biological activities.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in medicinal chemistry, owing to their diverse pharmacological properties. The structural motif of 4-methoxy-1-methyl-6-oxo-N-[(5-thiophen-3-ylpyridin-3-yl)methyl]pyridine-3-carboxamide incorporates elements that are frequently associated with bioactive molecules. Specifically, the pyridine ring is a well-documented scaffold in drug discovery, known for its ability to interact with various biological targets. The integration of a thiophene ring further enhances the compound's potential by introducing additional functional groups that can modulate its biological behavior.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. The carboxamide functional group at the 3-position of the pyridine ring is particularly noteworthy, as it is often involved in interactions with proteins and enzymes. Furthermore, the N-substituent, which includes a methylene bridge connecting a pyridine ring to a thiophene moiety, adds another layer of complexity that could influence binding affinity and selectivity. These features make 4-methoxy-1-methyl-6-oxo-N-[(5-thiophen-3-ylpyridin-3-yli)methyl]pyridine-3-carboxamide an intriguing candidate for further investigation.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies have shown that this molecule may interact with various targets, including kinases and other enzymes implicated in cellular signaling pathways. The presence of multiple aromatic rings also suggests potential for favorable pharmacokinetic properties, such as improved solubility and metabolic stability. These attributes are critical for the development of novel therapeutics.

The synthesis of 4-methoxy-1-methyl-6-oxyo-N-[ (5-thiophen - 3 - ylpyridin - 3 - yli ) methyl ] pyridine - 3 - carboxamide presents an interesting challenge due to its complex structure. However, modern synthetic methodologies have made significant strides in facilitating the construction of such molecules. Techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in forming the carbon-carbon bonds necessary for this compound's framework. Additionally, protecting group strategies have allowed chemists to install functional groups in a controlled manner, ensuring high yields and purity.

From a broader perspective, the study of heterocyclic compounds like 4-methoxy-l-methyl-S-oxyo-N-[ (5-thiophen - 3 - ylpyridin - 3 - yli ) methyl ] pyridine - 3 - carboxamide contributes to our understanding of how structural features influence biological activity. This knowledge is essential for designing molecules that can effectively interact with biological systems. The integration of computational modeling with experimental techniques has further accelerated this process, allowing researchers to rapidly screen and optimize potential drug candidates.

The potential applications of this compound extend beyond basic research. In particular, its structural features make it a promising candidate for developing novel therapeutic agents targeting various diseases. For instance, inhibitors of kinases and other enzymes have shown great promise in treating cancers and inflammatory disorders. The ability of 4-methoxy-l-methyl-S-oxyo-N-[ (5-thiophen - 3 - ylpyridin - 3 - yli ) methyl ] pyridine - 3 - carboxamide to modulate these pathways could lead to significant clinical advancements.

In conclusion,4-methoxy-l-methyl-S-oxyo-N-[ (5-thiophen - 3 - ylpyridin - 3 - yli ) methyl ] pyridine - 3 - carboxamide (CAS no. 1795480--72--6) represents a structurally complex and biologically relevant molecule with significant potential in pharmaceutical research. Its unique combination of heterocyclic moieties and functional groups positions it as an attractive candidate for further exploration. As our understanding of molecular interactions continues to evolve,this compound will undoubtedly play a role in shaping the future of drug discovery and development.